Cas no 6023-70-7 (N-(1H-indazol-5-yl)-3-oxobutanamide)

N-(1H-indazol-5-yl)-3-oxobutanamide is a synthetic organic compound featuring an indazole core linked to a 3-oxobutanamide moiety. This structure imparts potential reactivity and binding affinity, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the indazole group suggests utility in medicinal chemistry, particularly in kinase inhibition or receptor modulation studies. The ketone and amide functionalities enhance its versatility for further derivatization, enabling the synthesis of more complex molecules. Its well-defined molecular framework ensures reproducibility in experimental applications. This compound is typically employed in early-stage drug discovery for its balanced physicochemical properties and potential bioactivity. Proper handling under controlled conditions is recommended due to its reactive groups.

N-(1H-indazol-5-yl)-3-oxobutanamide structure

6023-70-7 structure

Product Name:N-(1H-indazol-5-yl)-3-oxobutanamide

CAS No:6023-70-7

MF:C₁₁H₁₁N₃O₂

MW:217.223942041397

MDL:MFCD04067172

CID:525716

PubChem ID:4076515

Update Time:2026-04-29

N-(1H-indazol-5-yl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

- Butanamide,N-1H-indazol-5-yl-3-oxo-
- N-1H-indazol-5-yl-3-oxobutanamide
- N-1H-indazol-5-yl-3-oxo-Butanamide
- N-(1H-indazol-5-yl)-3-oxobutanamide
- MDL： MFCD04067172

Computed Properties

Exact Mass: 342.11367

Experimental Properties

Density: 1.372±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 184 ºC
Solubility: Slightly soluble (1.9 g/l) (25 º C),
PSA: 41.57

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Enamine	EN300-199582-0.05g	N-(1H-indazol-5-yl)-3-oxobutanamide	6023-70-7	95%	0.05g	$182.0	2023-09-16
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